Cas no 64526-34-7 (Ara-tubercidin)

• Product Name: Ara-tubercidin
• CAS No: 64526-34-7
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 513952
• Update Time: 2024-03-01

Ara-tubercidin Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-b-D-arabinofuranosyl-
• 1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-β-D-1-deoxy-ribofuranose
• ara-tubercidin
• Arabinosyltubercidin
• 7-beta-D-Arabinofuranosyl-7H-pyrrolo(2,3-d)pyrimidin-4-amine
• Aratubercidin
• 7-beta-D-arabinofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Ara Tb
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 7-beta-D-arabinofuranosyl-
• HDZZVAMISRMYHH-HGIWHZBTSA-N
• 7-betaD-arabinofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• (2R,3S,4S,5R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• Ara-tubercidin

• Inchi： 1S/C11H14N4O4/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(18)7(17)6(3-16)19-11/h1-2,4,6-8,11,16-18H,3H2,(H2,12,13,14)/t6-,7-,8+,11-/m1/s1
• InChI Key： HDZZVAMISRMYHH-HGIWHZBTSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=CC2=C(N)N=CN=C12)O)O
• BRN： 0759709

Computed Properties

• Exact Mass: 266.102
• Monoisotopic Mass: 266.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Exact Mass: 266.102
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.9
• Boiling Point: 648.8°C at 760 mmHg
• Flash Point: 346.2°C
• Refractive Index: 1.834

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides